Cas no 2228410-81-7 (N,N,4-trimethyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-amine)

• Product Name: N,N,4-trimethyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• CAS No: 2228410-81-7
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 6289723
• PubChem ID: 165611704
• Update Time: 2025-05-23

N,N,4-trimethyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N,4-trimethyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• 2228410-81-7
• EN300-1741882

• Inchi： 1S/C9H12N4S/c1-6-8(7-4-10-11-5-7)14-9(12-6)13(2)3/h4-5H,1-3H3,(H,10,11)
• InChI Key： XHPDQZWYFFACDB-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C1C=NNC=1)N(C)C

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73Ų

Additional information on N,N,4-trimethyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-amine

N,N,4-trimethyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-amine: A Comprehensive Overview

N,N,4-trimethyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-amine, identified by the CAS number 2228410-81-7, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structure, which combines a thiazole ring system with a pyrazole moiety, creating a molecule with potential applications in drug design and advanced materials.

The synthesis of N,N,4-trimethyl derivatives has been a focal point in recent research, particularly due to their ability to modulate biological activities. The integration of the pyrazole group into the thiazole framework introduces additional functional groups that can enhance the compound's reactivity and selectivity. This dual-ring system is known for its stability and versatility, making it a valuable component in the development of novel therapeutic agents.

Recent studies have highlighted the potential of thiazole derivatives in targeting specific biological pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that compounds with similar structures exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases. The presence of the pyrazole moiety in this compound further enhances its ability to interact with biological targets, making it a promising candidate for drug development.

In addition to its biological applications, N,N,4-trimethyl-substituted thiazoles have shown potential in materials science. Their unique electronic properties make them suitable for use in organic electronics and optoelectronic devices. Researchers at the University of California have explored their application as components in organic light-emitting diodes (OLEDs), where they demonstrated improved efficiency and stability compared to traditional materials.

The synthesis of this compound involves a multi-step process that combines nucleophilic aromatic substitution and alkylation reactions. Recent advancements in catalytic methods have enabled higher yields and better control over stereochemistry, which are critical for its application in pharmaceuticals. The use of microwave-assisted synthesis has also been reported to significantly reduce reaction times while maintaining product quality.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and handling to ensure compliance with laboratory safety standards.

The future outlook for N,N,4-trimethyl-substituted thiazoles appears bright, with ongoing research exploring their potential in areas such as cancer therapy and renewable energy technologies. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into practical applications.